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Compound of Interest

Compound Name: Ovurelin

CAS No.: 115803-96-8

Cat. No.: B054038

Get Quote

Welcome to the technical support center for Ovurelin™ (gonadorelin acetate). This resource

provides in-depth answers, experimental protocols, and troubleshooting guides to help

researchers, scientists, and drug development professionals optimize its use in timed artificial

insemination (AI) protocols.

Frequently Asked Questions (FAQs)
Q1: What is Ovurelin and what is its physiological mechanism of action?

A1: Ovurelin is a sterile injectable solution containing gonadorelin acetate, a synthetic version

of the naturally occurring gonadotropin-releasing hormone (GnRH).[1][2] Its primary function is

to regulate reproductive cycles by stimulating the anterior pituitary gland.[1]

Mechanism of Action: Ovurelin acts by binding to GnRH receptors on gonadotrope cells in the

anterior pituitary.[1][3] This binding initiates a signaling cascade that causes the synthesis and

release of two critical gonadotropins: Luteinizing Hormone (LH) and Follicle-Stimulating

Hormone (FSH).[1][4]

FSH stimulates the growth and development of ovarian follicles.[4]
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LH is crucial for inducing ovulation of mature follicles and supporting the development of the

corpus luteum (CL).[4]

By administering Ovurelin at a specific point in a synchronization protocol, it triggers an LH

surge, leading to a predictable ovulation time, which is essential for successful timed AI.[5][6]
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Caption: Mechanism of Ovurelin™ on the Hypothalamic-Pituitary-Gonadal axis.

Q2: What is the expected timeframe from the second Ovurelin administration to ovulation in a

typical Ovsynch protocol?

A2: Ovulation generally occurs between 24 and 32 hours after the second administration of a

GnRH product like Ovurelin in an Ovsynch protocol.[6] The average time to ovulation is

approximately 28 hours post-injection.[5] This predictable window is the basis for performing

fixed-time AI without the need for estrus (heat) detection.
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Experimental Protocols & Data
Q3: What is a standard Ovsynch protocol for dairy cattle using a GnRH product like Ovurelin?

A3: The Ovsynch protocol is a widely used method for synchronizing ovulation to enable fixed-

time AI. The protocol involves a series of hormonal injections to control both the follicular wave

and the timing of ovulation.

Standard Ovsynch-56 Protocol:

Day 0: Administer first injection of Ovurelin (GnRH). This induces ovulation or luteinization of

any dominant follicle and initiates a new follicular wave.[5]

Day 7: Administer Prostaglandin F2α (PGF2α). This regresses the corpus luteum, causing

progesterone levels to drop.[5]

Day 9 (56 hours after PGF2α): Administer second injection of Ovurelin (GnRH). This

induces an LH surge, triggering ovulation of the mature dominant follicle.[6]

Day 10 (8-18 hours after second GnRH): Perform timed artificial insemination.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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